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Compound of Interest

Compound Name: 4-Nitrophthalic anhydride

Cat. No.: B141840

Essential Guide to Handling 4-Nitrophthalic
Anhydride

This document provides immediate safety, handling, and disposal protocols for 4-Nitrophthalic
anhydride, designed for researchers, scientists, and drug development professionals.
Adherence to these guidelines is critical for ensuring laboratory safety.

Hazard Identification and Quantitative Data

4-Nitrophthalic anhydride is a hazardous chemical that requires careful handling. It is harmful
if swallowed or inhaled, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2][3][4] Chronic exposure can lead to more severe conditions such as bronchitis.[4]
[5] The substance is a combustible solid and can react exothermically with water.[4][5]
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Property Value Reference
Molecular Formula CsH3NOs [2]
CAS Number 5466-84-2 [2]

Yellow or cream-colored
Appearance ] [2][41[6]
powder/solid

Melting Point 116-120 °C
Hazards
H315: Causes skin irritation [11[4]
H319: Causes serious eye
N [1]14]
irritation
H332: Harmful if inhaled [1]
H335: May cause respiratory

[1](4]

irritation

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles with side shields that conform to
EN166 or OSHA 29 CFR 1910.133 standards.[1][6] A face shield should be worn in
situations with a high risk of splashing.[7][8]

e Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin contact.[3][6]
Regularly inspect gloves for any signs of degradation or puncture.

» Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin
exposure.[8][9] Wear appropriate protective clothing to prevent skin exposure.[6]

» Respiratory Protection: All handling of 4-Nitrophthalic anhydride powder must be
conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][8] If
dust generation is unavoidable, a NIOSH/MSHA-approved respirator (such as a type N95
dust mask) is required.[6]
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Operational Plan: Step-by-Step Handling Procedure

3.1. Preparation and Engineering Controls

Ventilation: Ensure work is performed in a well-ventilated area, ideally within a chemical
fume hood to minimize inhalation exposure.[1][8]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible and operational.[9]

Gather Materials: Assemble all necessary equipment and reagents before handling the
chemical.

Don PPE: Put on all required personal protective equipment as outlined in Section 2.

3.2. Chemical Handling

Avoid Dust: Handle the solid carefully to minimize the generation of dust.[1][6]

Portioning: If transferring the chemical, use spark-proof tools and ground equipment to
prevent static discharge.[8] Keep containers tightly sealed when not in use.[1][6]

Prohibited Actions: Do not eat, drink, or smoke in the handling area.[1]

Hand Washing: Always wash hands thoroughly with soap and water after handling the
chemical.[1][6]

3.3. Storage
o Container: Store in the original, tightly closed container.[1][6]

» Location: Keep in a cool, dry, well-ventilated, and locked area away from incompatible
materials such as moisture, strong acids, bases, and oxidizing agents.[1][3][6]

Disposal Plan

Waste containing 4-Nitrophthalic anhydride is classified as hazardous waste.[2]
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» Waste Collection: Collect all waste material, including contaminated consumables (e.g.,
gloves, absorbent paper), in a designated, properly labeled, and sealed hazardous waste
container.

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical
name "4-Nitrophthalic anhydride".

» Disposal: Dispose of the waste through an authorized hazardous waste collection service in
accordance with all local, state, and federal regulations.[1][2][3] Do not dispose of it down the
drain.[1]

Emergency Procedures
5.1. Spills
e Minor Spill:

o Remove all sources of ignition.[5]

o Dampen the spilled solid with 60-70% ethanol to prevent dust from becoming airborne.[4]

[5]

o Carefully sweep the dampened material and any contaminated absorbent paper into a
designated hazardous waste container.[4][5]

o Wash the spill area with a soap and water solution.[4][5]
e Major Spill:
o Evacuate the area immediately and alert personnel.[1]
o Contact your institution's emergency services or safety officer.[1]
o Prevent the spill from entering drains or waterways.[1]

5.2. First Aid
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

» Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with
large amounts of soap and water for at least 15 minutes.[6] Seek medical attention if irritation
persists.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[6]

Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of 4-Nitrophthalic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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